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Introduction

Tazobactam ester-13C,d3 is a stable isotope-labeled derivative of Tazobactam, a potent
inhibitor of a broad spectrum of bacterial B-lactamase enzymes. This isotopically labeled
analog serves as an indispensable internal standard for the precise quantification of
Tazobactam in complex biological matrices using mass spectrometry-based assays, such as
liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS)[1][2]. Its chemical structure incorporates one carbon-13 atom and three
deuterium atoms, providing a distinct mass shift from the unlabeled Tazobactam, which is
essential for accurate and reliable bioanalytical method development and pharmacokinetic
studies.

Tazobactam itself does not possess significant intrinsic antibacterial activity. Instead, it is co-
administered with B-lactam antibiotics, such as piperacillin, to protect them from degradation by
B-lactamase enzymes produced by resistant bacteria[3][4]. This synergistic combination
broadens the spectrum of activity of the partner antibiotic, making it effective against a wider
range of pathogens.
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This technical guide provides a comprehensive overview of Tazobactam ester-13C,d3,
including its chemical properties, a detailed description of the mechanism of action of
Tazobactam, and generalized protocols for its synthesis and application in analytical methods.

Chemical and Physical Properties

A summary of the key quantitative data for Tazobactam ester-13C,d3 is presented in the table
below. It is important to note that specific values for isotopic purity and enrichment would be
provided in the Certificate of Analysis from the supplier.

Property Value Reference
Molecular Formula C1013CH11D3N40sS [1]
Molecular Weight 318.33 g/mol [1]

_ . Typically >98% (Varies by
Isotopic Purity manufacturer)

Typically >98% (Varies b
Chemical Purity ypicaly ( Y

manufacturer)
Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol

N -20°C, protect from light and
Storage Conditions _
moisture

Mechanism of Action: Tazobactam as a B-Lactamase
Inhibitor

Tazobactam is a "suicide inhibitor” that irreversibly inactivates a wide range of bacterial 3-
lactamase enzymes|[3][4]. These enzymes are the primary mechanism of resistance for many
bacteria against B-lactam antibiotics. The inactivation process involves a series of chemical
reactions within the active site of the 3-lactamase enzyme.

The workflow of Tazobactam's inhibitory action can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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